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Compound of Interest

Compound Name: 3,5-Dimethoxyflavone
CAS No.: 79689-16-0
Cat. No.: B11841742
Get Quote
. J

Structural Context & Chemical Logic[1]

To accurately interpret the spectra, one must first deconstruct the molecule’s electronic
environment. 3,5-Dimethoxyflavone (C

H
O

, MW: 282.29 g/mol ) consists of a 2-phenylchromen-4-one backbone with methoxy
substitutions at:

¢ Position 3 (C-Ring): Defines the molecule as a flavonol ether. The 3-OMe group sterically
twists the B-ring (phenyl) out of planarity with the C-ring, reducing conjugation compared to
flavone.

o Position 5 (A-Ring): A critical diagnostic position. In 5-hydroxyflavones, a strong
intramolecular hydrogen bond (OH
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0O=C) deshields the carbonyl carbon (~182 ppm). In 3,5-dimethoxyflavone, this H-bond is
absent due to methylation (5-OMe), causing a distinct upfield shift of the carbonyl resonance

(~174-176 ppm).
Structural Diagram & Numbering
e Ring A: 5,6,7,8-substituted (5-OMe; 6,7,8-H).
e Ring B: Unsubstituted phenyl (2',3',4',5',6'-H).
e Ring C: Heterocycle (2-Phenyl, 3-OMe, 4-Carbonyl).

Mass Spectrometry (MS) Profiling[2]

Mass spectrometry provides the first line of confirmation through molecular weight
determination and structural fingerprinting via Retro-Diels-Alder (RDA) cleavage.

lonization & Methodology[1][2][3][4]

o Technique: Electron Impact (El) at 70 eV is preferred for structural elucidation due to rich
fragmentation. Electrospray lonization (ESI) in Positive Mode (

283) is used for purity checks.

e Molecular lon: The parention

appears at

282. It is typically the base peak (100% abundance) or very intense due to the stability of the

aromatic flavone system.

Fragmentation Logic (RDA Cleavage)

The hallmark of flavonoid MS is the Retro-Diels-Alder (RDA) reaction, which cleaves the C-ring.

For 3,5-dimethoxyflavone, the primary cleavage occurs at bonds 1/3 and 0/4.[1][2]

e Primary Loss: Loss of methyl radicals (
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, -15 Da) and carbonyl (
, -28 Da) from the methoxy groups and pyrone ring.

* RDA Pathway:

o Fragment A (A-Ring containing): Yields ions characteristic of the methoxylated resorcinol-
type system.

o Fragment B (B-Ring containing): Yields ions characteristic of the unsubstituted phenyl ring.

Visualization: MS Fragmentation Pathway

The following diagram maps the logical decay of the parent ion.

Parent lon [M]+
m/z 282
(Stable Aromatic System)

High Energy
Cleavage

-15 Da («CH3) |28 Da (CO)

[M - CH3]+ [M-COJ+ _Diels-
miz 267 miz 254 REIQ_sz'SC/TLc;f/;(ZDA)
(Loss of 3-OMe or 5-OMe methyl) (Ring Contraction) 9 9

Path A
(Diagnostic for 5-OMe)

A-Ring Fragment B-Ring Fragment
(Quinoidal lon) (Benzoyl Cation)
m/z ~150-160 range m/z 105

Path B
(Diagnostic for Unsubst. Phenyl)

Click to download full resolution via product page
Figure 1: Proposed fragmentation tree highlighting the critical RDA cleavage mechanism.

Nuclear Magnetic Resonance (NMR) Elucidation

NMR is the definitive method for isomeric differentiation (e.g., distinguishing 3,5-dimethoxy
from 5,7-dimethoxy).
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e Solvent:

is recommended over DMSO-

. Chloroform provides sharper resolution for methoxy signals and prevents solvent-solute H-
bonding that can obscure chemical shift comparisons.

e Concentration: 10-15 mg in 0.6 mL solvent.

H NMR (Proton) Analysis

The proton spectrum is characterized by two distinct methoxy singlets and two aromatic spin
systems.
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Assignment

Position
(Hz) Logic

(ppm) Multiplicity

Deshielded by

peri-carbonyl
5-OMe 3.96 S - ) )

effect; diagnostic

for 5-position.[1]

Slightly more
3-OMe 3.87 S - shielded than 5-
OMe.[1]

Central proton of
the A-ring

H-7 7.55 t (dd) 8.0 _
(adjacent to H-

6/H-8).

Adjacent to H-7;
shielded by
ortho-

H-8 7.30 d 8.0

oxygenation.[1]

Adjacent to H-7;
shielded by

H-6 6.80 d 8.0 ortho-
oxygenation (5-
OMe).[1]

B-ring ortho
protons;

H-2', 6' 8.05 m - deshielded by C-
ring conjugation.

[1]

B-ring meta/para
protons;

H-3', 4,5 7.50 m - .
overlapping

multiplet.

Note: Shifts are approximate (

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11841742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

ppm) based on

values. The A-ring protons (H-6,7,[3]8) form an AMX or ABC system depending on the field
strength, appearing as a triplet and two doublets due to ortho-coupling.

C NMR (Carbon) Analysis

The carbon spectrum provides the "skeleton" verification. The C-4 carbonyl shift is the primary

quality attribute (PQA).

Position Type Assignment Logic
(ppm) yp 9 g
Key Diagnostic:
Upfield from 182 ppm
C-4 1745 C=0[1]
(5-OH) due to lack of
H-bonding.
Ipso-carbon bearing
C-5 160.8 C-0
the 5-methoxy group.
Imine-like carbon;
C-2 155.5 C-O deshielded by
heteroatom.
Key Diagnostic:
Distinctive for 3-
C-3 141.2 C-O
methoxyflavones
(flavonols).
C-7 134.0 CH A-ring methine.
CH
5-OMe 56.4 Methoxy carbon.[1]
Methoxy carbon (often
3-OMe 60.1 CH deshielded relative to
A-ring OMe).
Cluster of signals for
Ring B 128-131 CH unsubstituted phenyl
ring.
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2D NMR Workflow (HMBC/HSQC)

To validate the structure without reference standards, use Heteronuclear Multiple Bond
Correlation (HMBC).

e Correlation 1: The 5-OMe protons (

ppm) will show a strong HMBC cross-peak to C-5 (
ppm).
e Correlation 2: The 3-OMe protons (
ppm) will correlate to C-3 (
ppm).

e Correlation 3:H-2'/6" will correlate to C-2, confirming the attachment of the B-ring.

Quality Control & Purity Assessment

For drug development applications, establishing a self-validating purity protocol is essential.

CP) TLC Screening : HPLC-PDA Y
Crude Sample Quahtatlve P (Hex:EtOAc 7:3) Separatlon P (C18, MeOH/H20) Quantlflcatlon ' (Puri l:/]NC’v;E:ulation)
UV 254/365nm Lambda max: ~330nm PAS

Click to download full resolution via product page
Figure 2: Routine purity assessment workflow.
Protocol:

e TLC: Silica gel 60 F254. Mobile phase: Hexane:Ethyl Acetate (7:3). 3,5-Dimethoxyflavone
appears as a dark spot under UV254 (quenching) and may fluoresce blue/purple under
UV365 depending on impurities.

o UV-Vis: The 3-OMe group causes a hypsochromic shift (blue shift) in Band | compared to 3-
OH flavonols. Expect
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at ~260 nm (Band Il) and ~320-330 nm (Band I).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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